Cas no 359867-35-9 (5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one)

5-Amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core with an amino substituent at the 5-position and a tert-butyl group at the 1-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The tert-butyl group enhances steric hindrance, improving selectivity in reactions, while the amino group offers versatility for further functionalization. Its dihydropyrazolone scaffold is useful in constructing biologically active molecules, including potential kinase inhibitors or antimicrobial agents. The compound’s well-defined properties ensure consistent performance in synthetic applications, making it a reliable choice for research and industrial processes.
5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one structure
359867-35-9 structure
Product Name:5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
CAS No:359867-35-9
MF:C7H13N3O
MW:155.197621107101
MDL:MFCD14607822
CID:95240
PubChem ID:23497528
Update Time:2025-06-07

5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol
    • 3H-Pyrazol-3-one, 5-amino-1-(1,1-dimethylethyl)-1,2-dihydro- (9CI)
    • 3-amino-2-tert-butyl-1H-pyrazol-5-one
    • 5-AMINO-1-TERT-BUTYL-1H-PYRAZOL-3-OL
    • 5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
    • 5-Amino-1-(tert-butyl)-1,2-dihydro-3H-pyrazol-3-one
    • BROXQDABYJKKCG-UHFFFAOYSA-N
    • NE61831
    • AK139679
    • 5-Amino-1-tert-butyl-1,2-dihydropyrazol-3-one
    • MFCD14607822
    • EN300-83282
    • SCHEMBL6647361
    • 359867-35-9
    • DTXSID10634496
    • A6254
    • C74854
    • Z1696861494
    • AS-72036
    • 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one
    • AKOS026726842
    • AKOS010514962
    • CS-0098106
    • DB-271741
    • 3H-Pyrazol-3-one, 5-amino-1-(1,1-dimethylethyl)-1,2-dihydro-
    • MDL: MFCD14607822
    • Inchi: 1S/C7H13N3O/c1-7(2,3)10-5(8)4-6(11)9-10/h4H,8H2,1-3H3,(H,9,11)
    • InChI Key: BROXQDABYJKKCG-UHFFFAOYSA-N
    • SMILES: O=C1C=C(N)N(C(C)(C)C)N1

Computed Properties

  • Exact Mass: 155.10599
  • Monoisotopic Mass: 155.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.4

Experimental Properties

  • Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 58.36

5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
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A595598-100mg
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